Cas no 2034564-64-0 (3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034564-64-0
• MF: C₂₀H₂₀N₂OS₂
• MW: 368.515602111816
• CID: 5353026
• Update Time: 2025-05-20

3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methylthio)phenyl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
• 3-(4-methylsulfanylphenyl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• 3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C20H20N2OS2/c1-24-18-7-4-15(5-8-18)6-9-19(23)22-13-16-3-2-11-21-20(16)17-10-12-25-14-17/h2-5,7-8,10-12,14H,6,9,13H2,1H3,(H,22,23)
• InChI Key： VKAIHZVWAHBEMI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CC=CN=1)CNC(CCC1C=CC(=CC=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 413
• XLogP3: 3.7
• Topological Polar Surface Area: 95.5

Additional information on 3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

Compound CAS No. 2034564-64-0: 3-[4-(Methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

The compound with CAS No. 2034564-64-0, known as 3-[4-(methylsulfanyl)phenyl]-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a methylsulfanyl group, a phenyl ring, a pyridine ring, and a thiophene moiety. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The presence of the methylsulfanyl group (CH₃S-) introduces sulfur-based interactions, which can enhance the molecule's stability and reactivity under specific conditions. Meanwhile, the phenyl ring provides aromatic stability, while the pyridine ring introduces nitrogen-based interactions, further diversifying the compound's chemical behavior.

The integration of a thiophene moiety into the structure adds another layer of complexity and functionality. Thiophene rings are known for their unique electronic properties, making them valuable in optoelectronic applications and as building blocks for more complex molecules. Recent research has demonstrated that compounds containing thiophene moieties can exhibit enhanced conductivity and photovoltaic properties, making them promising candidates for use in organic electronics.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and amide formation. The synthesis process typically involves the careful manipulation of functional groups to ensure the desired stereochemistry and regioselectivity. Researchers have reported successful syntheses using both traditional methods and modern catalytic techniques, with yields ranging from moderate to excellent depending on the specific reaction conditions.

The biological activity of this compound has also been a subject of interest in recent studies. Preliminary assays have indicated that it may possess antioxidant properties due to the presence of sulfur-containing groups, which are known to scavenge free radicals effectively. Additionally, its ability to interact with biological membranes suggests potential applications in drug delivery systems or as a component in therapeutic agents.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations for its large-scale application. Recent studies have shown that similar compounds exhibit moderate biodegradability under aerobic conditions, suggesting that proper waste management practices would be necessary to minimize environmental impact.

In conclusion, the compound CAS No. 2034564-64-0 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and functional groups make it a valuable tool for researchers in various disciplines, from materials science to pharmacology. As ongoing research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.